Cas no 1276123-21-7 (3-Bromo-5-(3-fluorophenyl)pyridine)

• Product Name: 3-Bromo-5-(3-fluorophenyl)pyridine
• CAS No: 1276123-21-7
• MF: C₁₁H₇BrFN
• MW: 252.08238530159
• MDL: MFCD19544000
• CID: 5074211
• Update Time: 2026-03-01

3-Bromo-5-(3-fluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-(3-fluorophenyl)pyridine
• 3-Bromo-5-(3-fluorophenyl)-pyridine
• 3-Bromo-5-(3-fluoro-phenyl)-pyridine
• 3-Bromo-5-(3-fluorophenyl)pyridine

• MDL： MFCD19544000
• Inchi： 1S/C11H7BrFN/c12-10-4-9(6-14-7-10)8-2-1-3-11(13)5-8/h1-7H
• InChI Key： KSGOPNBABYXQIH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C=CC=C(C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-(3-fluorophenyl)pyridine

Comprehensive Overview of 3-Bromo-5-(3-fluorophenyl)pyridine (CAS No. 1276123-21-7)

3-Bromo-5-(3-fluorophenyl)pyridine (CAS No. 1276123-21-7) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its bromine and fluorophenyl substituents, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structural features make it valuable for applications ranging from drug discovery to advanced material development. Researchers are particularly interested in its potential as a building block for kinase inhibitors and PET tracers, aligning with current trends in targeted therapy and diagnostic imaging.

The growing demand for 3-Bromo-5-(3-fluorophenyl)pyridine is driven by its role in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. These reactions are frequently searched in academic and industrial contexts, reflecting the compound's relevance in high-throughput screening and medicinal chemistry. Additionally, its fluorine-containing moiety enhances metabolic stability, a hot topic in drug design discussions, as evidenced by frequent queries about "fluorine in drug molecules" and "improving drug half-life."

From a technical perspective, CAS No. 1276123-21-7 exhibits notable physicochemical properties, including moderate solubility in organic solvents like DMSO and dichloromethane, making it suitable for diverse experimental conditions. Its molecular weight (252.07 g/mol) and logP value (indicative of lipophilicity) are critical parameters for researchers optimizing ADME profiles—a recurring theme in pharmaceutical forums and search trends. The compound's pyridine core also aligns with interest in nitrogen-containing heterocycles, a trending topic due to their prevalence in FDA-approved drugs.

Recent publications highlight the use of 3-Bromo-5-(3-fluorophenyl)pyridine in developing EGFR inhibitors and BTK inhibitors, addressing widespread searches for "cancer target molecules." Its bromo group facilitates further functionalization, a feature often explored in "click chemistry" and "fragment-based drug design" discussions. Furthermore, the compound's stability under ambient conditions ensures compatibility with automated synthesis platforms, a key consideration for labs adopting AI-driven chemistry tools.

In material science, this compound contributes to the synthesis of organic semiconductors and liquid crystals, areas experiencing rapid growth due to demand for flexible electronics. Queries like "pyridine derivatives in OLEDs" underscore its interdisciplinary appeal. Analytical methods for characterizing CAS No. 1276123-21-7, such as HPLC and LC-MS, are also frequently searched, reflecting the need for precise quality control in research.

To summarize, 3-Bromo-5-(3-fluorophenyl)pyridine (CAS No. 1276123-21-7) bridges multiple scientific domains, from drug discovery to advanced materials. Its structural versatility and alignment with trending research topics—such as fluorinated pharmaceuticals, catalyzed couplings, and heterocyclic chemistry—ensure its continued relevance in both academic and industrial settings. As innovation accelerates, this compound remains a focal point for researchers addressing challenges in precision medicine and sustainable technology.